N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide

• Molecular Formula: C24H17N3O3
• Molecular Weight: 395.4 g/mol
• IUPAC Name: N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C24H17N3O3/c1-29-20-11-10-18(24-27-22-21(30-24)7-4-12-25-22)14-19(20)26-23(28)17-9-8-15-5-2-3-6-16(15)13-17/h2-14H,1H3,(H,26,28)
• InChI Key: UKTYSJDGGCMBOZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC5=CC=CC=C5C=C4

Description

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide, also known as MNPA, is a synthetic compound that has been the subject of significant scientific research in recent years. MNPA is a potent and selective inhibitor of the protein kinase CK2, which is involved in a wide range of cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide exerts its effects by selectively inhibiting the activity of CK2, which is a serine/threonine protein kinase that regulates a wide range of cellular processes. CK2 is overexpressed in many types of cancer and is involved in the regulation of cell growth, differentiation, and apoptosis. By inhibiting CK2, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide can induce apoptosis in cancer cells and inhibit their growth. Additionally, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide can protect neurons from apoptosis by inhibiting CK2-mediated phosphorylation of tau protein, which is a hallmark of neurodegenerative diseases.
Biochemical and Physiological Effects:
N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been shown to have a number of biochemical and physiological effects in various cell types and animal models. N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been found to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the AKT/mTOR pathway. N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has also been shown to inhibit the phosphorylation of tau protein in neurons, which can prevent the formation of neurofibrillary tangles, a hallmark of Alzheimer's disease. Additionally, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has several advantages for lab experiments. First, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide is a potent and selective inhibitor of CK2, which makes it a useful tool for studying the role of CK2 in various cellular processes. Second, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been extensively studied in vitro and in vivo, which provides a wealth of data on its effects and mechanisms of action. However, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide also has some limitations for lab experiments. N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide is a synthetic compound that may have off-target effects, which could complicate the interpretation of experimental results. Additionally, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide may have limited solubility in aqueous solutions, which could affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide. First, further studies are needed to elucidate the precise mechanisms by which N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide exerts its effects on cancer cells and neurons. Second, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide could be further developed as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Third, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide could be used as a tool to study the role of CK2 in various cellular processes, including cell growth, differentiation, and apoptosis. Finally, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide could be modified to improve its solubility and bioavailability, which could enhance its efficacy as a therapeutic agent.

Synthesis Methods

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide can be synthesized using a variety of methods, but the most common approach involves the reaction of 2-naphthoic acid with 2-amino-5-methoxybenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then reacted with 2-bromo-5-(2-oxo-2,3-dihydro-1H-isoindol-5-yl)pyridine in the presence of a base such as potassium carbonate to yield N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide.

Scientific Research Applications

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, neurodegenerative disorders, and inflammation. N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been shown to inhibit the growth of cancer cells in vitro and in vivo by targeting CK2, which is overexpressed in many types of cancer. N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has also been found to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.